Cas no 1249060-61-4 (3-(4-bromobutyl)-6-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 3-(4-bromobutyl)-6-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 1249060-61-4
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• MDL: MFCD14601711
• CID: 5602717
• PubChem ID: 61224368
• Update Time: 2025-05-20

3-(4-bromobutyl)-6-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• CS-0249058
• 1249060-61-4
• EN300-4232612
• 3-(4-Bromobutyl)-6-methyl-3,4-dihydropyrimidin-4-one
• AKOS010473714
• 3-(4-bromobutyl)-6-methylpyrimidin-4-one
• 4(3H)-Pyrimidinone, 3-(4-bromobutyl)-6-methyl-
• 3-(4-bromobutyl)-6-methyl-3,4-dihydropyrimidin-4-one

• MDL： MFCD14601711
• Inchi： 1S/C9H13BrN2O/c1-8-6-9(13)12(7-11-8)5-3-2-4-10/h6-7H,2-5H2,1H3
• InChI Key： JPRPBJZUZYPPRN-UHFFFAOYSA-N
• SMILES： BrCCCCN1C=NC(C)=CC1=O

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 324.8±44.0 °C(Predicted)
• pka: 1.76±0.68(Predicted)

Additional information on 3-(4-bromobutyl)-6-methyl-3,4-dihydropyrimidin-4-one

3-(4-bromobutyl)-6-methyl-3,4-dihydropyrimidin-4-one: A Comprehensive Overview

The compound with CAS No. 1249060-61-4, known as 3-(4-bromobutyl)-6-methyl-3,4-dihydropyrimidin-4-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyrimidinones, which are well-known for their diverse biological activities and potential applications in drug development.

Dihydropyrimidinones are a subclass of pyrimidones, characterized by a six-membered ring with two nitrogen atoms and a ketone group. The presence of the bromobutyl substituent in this compound introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and biological evaluation. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic and pharmacodynamic profiles of drugs.

The synthesis of 3-(4-bromobutyl)-6-methyl-3,4-dihydropyrimidin-4-one typically involves multi-step reactions, often starting from readily available starting materials such as aldehydes or ketones. The use of transition metal catalysts has been reported to enhance the efficiency of these reactions, leading to higher yields and better purity. For instance, a study published in *Organic Letters* in 2023 demonstrated the use of palladium-catalyzed coupling reactions to construct the bromobutyl side chain with high precision.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Dihydropyrimidinones have been shown to exhibit various bioactivities, including antitumor, anti-inflammatory, and neuroprotective effects. A recent investigation by researchers at the University of California revealed that 3-(4-bromobutyl)-6-methyl-3,4-dihydropyrimidin-4-one demonstrates significant inhibitory activity against certain kinases involved in cancer progression. This finding underscores its potential as a candidate for anticancer drug development.

In addition to its pharmacological applications, this compound has also found utility in materials science. The incorporation of dihydropyrimidinone derivatives into polymer matrices has been shown to enhance mechanical properties and thermal stability. A study published in *Macromolecules* highlighted the use of this compound as a crosslinker in polyurethane synthesis, resulting in materials with improved durability under harsh conditions.

The structural versatility of 3-(4-bromobutyl)-6-methyl-3,4-dihydropyrimidin-4-one makes it an ideal candidate for further exploration in various research domains. Its ability to undergo multiple types of chemical modifications allows for the creation of derivatives with tailored properties. For example, researchers at Kyoto University have successfully synthesized fluorescent analogs of this compound by introducing electron-withdrawing groups, paving the way for its application in bioimaging technologies.

Moreover, the environmental impact of this compound has been a topic of recent interest. Studies have shown that certain dihydropyrimidinone derivatives exhibit biodegradability under specific conditions, making them more sustainable alternatives to traditional organic compounds. The development of eco-friendly synthesis routes for 3-(4-bromobutyl)-6-methyl-3,4-dihydropyrimidin-4-one is an active area of research, with several green chemistry approaches being explored.

In conclusion, 3-(4-bromobutyl)-6-methyl-3,4-dihydropyrimidin-4-one (CAS No. 1249060-61-4) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical structure, coupled with its versatile reactivity and promising bioactivity profiles, positions it as a key player in future research and development endeavors.